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For Researchers, Scientists, and Professionals in Energetic Materials

These application notes provide a comprehensive overview of the established techniques for

determining the brisance of explosive compositions, with a specific focus on their application to

tetrazene-based materials. Brisance, the shattering effect of an explosive, is a critical

parameter for evaluating the performance of initiating explosives like tetrazene. Due to the

hazardous nature of tetrazene, all handling and testing must be conducted by trained

personnel in appropriately equipped laboratories.

While specific quantitative brisance data for tetrazene compositions are not widely available in

open literature, this document outlines the standardized protocols to measure this property. For

comparative purposes, data for other common primary explosives are provided.

Overview of Brisance Determination Methods
Several methods have been developed to quantify the brisance of an explosive. The choice of

method often depends on the available equipment, the physical form of the explosive, and the

desired level of precision. The most common methods include the Hess Test, the Kastmeyer

Test, and the Sand Test.
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Brisance Determination Methods

Brisance

Hess Test
(Lead Block Compression)

Measures shattering effect on lead

Kastmeyer Test
(Cylinder Deformation)

Measures deformation of a copper cylinder

Sand Test
(Sand Crushing)

Quantifies crushing of sand particles
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Caption: Logical relationship of primary brisance determination methods.

Experimental Protocol: The Hess Test (Lead Block
Compression)
The Hess Test is one of the most widely used methods for determining the brisance of an

explosive.[1][2] It measures the deformation of a lead cylinder caused by the detonation of a

sample of the explosive material.[3] The degree of compression is directly proportional to the

brisance of the explosive.[3][4]

2.1. Materials and Equipment

Lead Cylinders: Cast from Pb1 category lead, 60 mm in height and 40 mm in diameter.[1]

Steel Base: A massive steel block to support the lead cylinder.

Steel Disc (Crusher): 41 mm in diameter and 10 mm in height.[5]

Explosive Sample: A precisely weighed sample of the tetrazene composition (typically 25 g

to 50 g).[4][5]

Detonator: A standard No. 8 blasting cap or a suitable initiator for the composition being

tested.[6]
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Vernier Caliper or Micrometer: For precise measurement of the lead cylinder height.

Remote Firing System: For safe initiation of the detonator.

Blast Shield and appropriate safety enclosure.

2.2. Experimental Workflow
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Hess Test Experimental Workflow

1. Initial Measurement
Measure the initial height (H1) of the lead cylinder.

2. Assembly
Place the lead cylinder on the steel base.
Place the steel disc on top of the cylinder.

Place the explosive sample on the steel disc.

3. Initiation Setup
Insert the detonator into the explosive sample.

4. Detonation
Place the assembly in a secure testing area.

Remotely initiate the detonator.

5. Final Measurement
Carefully retrieve the deformed lead cylinder.
Measure the final height (H2) of the cylinder.

6. Calculation
Calculate the brisance value as the difference in height (H1 - H2).

Compare with a standard explosive (e.g., TNT, Hexogen).

Click to download full resolution via product page

Caption: Step-by-step workflow for the Hess Test.
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2.3. Detailed Procedure

Preparation:

Ensure all safety protocols are in place for handling primary explosives.

Precisely measure and record the initial height of the lead cylinder at four different points

around its circumference and calculate the average height (H1).

Assembly:

Place the massive steel base in the designated detonation chamber.

Center the lead cylinder on the steel base.

Place the steel crusher disc on top of the lead cylinder.

Carefully place the weighed tetrazene composition sample on top of the steel disc.

Insert a standard detonator into the sample.

Detonation:

Clear the detonation area of all personnel.

Connect the detonator to the remote firing system.

From a safe distance, initiate the detonation.

Post-Detonation Analysis:

After ensuring the area is safe, carefully retrieve the compressed lead cylinder.

Measure and record the final height of the cylinder at the same four points and calculate

the average final height (H2).

Calculation of Brisance:
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The brisance is expressed as the difference between the initial and final heights of the

lead cylinder: Brisance (mm) = H1 - H2.

For relative brisance values, the result is often compared to a standard explosive like TNT

or Hexogen, tested under the same conditions.[3]

Other Brisance Determination Techniques
3.1. Kastmeyer Test

The Kastmeyer test, or cylinder deformation test, is another method used to evaluate brisance.

Instead of a lead cylinder, this test utilizes a copper cylinder. The explosive charge is placed on

top of the cylinder, and upon detonation, the degree of deformation or "crush" of the copper

cylinder is measured. This method is considered to provide a good relative measure of the

shattering power of an explosive.

3.2. Sand Test

The sand crush test measures brisance by quantifying the amount of sand crushed by the

detonation of an explosive.[6] A known weight of the explosive is detonated within a container

filled with standardized sand. The sand is then sieved, and the weight of the sand that has

been crushed finely enough to pass through the sieve is measured. This weight is then

compared to the amount of sand crushed by a standard explosive like TNT.[6]

Quantitative Data for Primary Explosives
As previously noted, specific brisance values for tetrazene compositions are not readily

available in the public domain. Tetrazene is primarily used as a sensitizer in priming

compositions, often in small percentages.[7] Its primary role is to increase the sensitivity of the

mixture to initiation, rather than to contribute significantly to the overall brisance. However, for

the purpose of comparison, the following table summarizes key performance indicators for

tetrazene and other common primary explosives.
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Explosive
Compound

Abbreviation
Density
(g/cm³)

Detonation
Velocity (m/s)

Notes

Tetrazene 1.7 ~4,000

Used as a

sensitizer in

priming

compositions.[1]

Lead Azide LA 4.71 4,630

Common primary

explosive,

sensitive to

shock and

friction.

Lead Styphnate 2.9 5,200

Often used in

conjunction with

a sensitizer like

tetrazene.

Diazodinitrophen

ol
DDNP 1.63 7,100

A common lead-

free primary

explosive.[8]

Mercury

Fulminate
MF 4.42 4,250

Historically

significant

primary

explosive, now

largely obsolete

due to toxicity

and instability.

Note: Detonation velocity is related to brisance, but it is not a direct measure. Higher

detonation velocities generally correlate with higher brisance.

Safety Considerations
Extreme Sensitivity: Tetrazene is a primary explosive and is highly sensitive to impact,

friction, and electrostatic discharge.[1]
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Dead Pressing: The sensitivity of tetrazene can be reduced or destroyed if it is pressed with

sufficient force.[1]

Thermal Stability: Tetrazene decomposes in boiling water and its decomposition is rapid

around 90°C.[1]

Handling: Only experienced personnel should handle dry tetrazene. All operations should be

conducted remotely whenever possible, and appropriate personal protective equipment

(PPE) must be worn.

Storage: Tetrazene should be stored in a cool, dry, and well-ventilated area, away from

sources of heat, ignition, and incompatible materials.

This document is intended for informational purposes only and should not be considered a

substitute for rigorous training and adherence to established safety protocols for handling

explosive materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1229821#techniques-for-determining-the-brisance-
of-tetrazene-compositions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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